N-Acetyl-DL-alanine-d7

• Molecular Formula: C5H9NO3
• Molecular Weight: 138.17 g/mol
• InChI: InChI=1S/C5H9NO3/c1-3(5(8)9)6-4(2)7/h3H,1-2H3,(H,6,7)(H,8,9)/i1D3,2D3,3D
• InChIKey: KTHDTJVBEPMMGL-YYWVXINBSA-N

N-Acetyl-DL-alanine-d7 Overview

N-Acetyl-DL-alanine-d7 is a deuterium-labeled form of the acetylated amino acid derivative N-Acetyl-DL-alanine. Its core structure is an alanine backbone with an acetyl group on the nitrogen. The replacement of seven hydrogen atoms with deuterium atoms increases its molecular weight from 131.13 g/mol (for the unlabeled form) to 138.17 g/mol, providing a unique mass signature detectable by mass spectrometry [1]. This compound is primarily utilized as a stable isotope-labeled (SIL) internal standard (IS) for quantitative analysis, or as a tracer in drug metabolism studies . As a derivative of the racemic DL-alanine, it contains both the D- and L- enantiomers .

Hepta-deuterated ISTD +7 Da mass shift designed for LC-MS/MS quantitation of N-acetyl-alanine

Racemic DL mixture Supports total N-acetyl-alanine analysis without chiral separation requirement

Stable isotope label Corrects for matrix effects, extraction variability and ionization drift in bioanalysis

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 162343656, N-Acetyl-D3-DL-alanine-2,3,3,3-D4. Accessed April 23, 2026. View Source

Substitution Risks for N-Acetyl-DL-alanine-d7

Directly substituting N-Acetyl-DL-alanine-d7 with a different deuterated analog, or with its unlabeled counterpart, introduces significant risks to analytical accuracy and reproducibility. The selection of a stable isotope-labeled internal standard is critical; deviations in the number of deuterium labels, the position of the label, or the enantiomeric composition can alter chromatographic retention time, ionization efficiency in the mass spectrometer source, or fail to correct for sample preparation variability [1]. Unlabeled compounds cannot correct for matrix effects or ionization suppression, while analogs with fewer deuterium atoms may not achieve a sufficient mass shift to avoid isotopic interference from the natural abundance of the target analyte [2]. Therefore, a compound's specific labeling pattern and chemical form are not interchangeable features but rather precise specifications required for method validation [3].

Lower-deuterated analogs (+3 Da, +4 Da)

Fewer deuterium labels may not provide sufficient mass separation, increasing isotopic cross-talk with the analyte's natural abundance envelope.

Unlabeled N-Acetyl-DL-alanine

Cannot correct for matrix effects or ionization suppression; lacks the unique mass signature required for multi-reaction monitoring selectivity.

Enantiopure N-Acetyl-L/D-alanine standards

Single enantiomer standards may not accurately represent recovery of the racemic analyte in achiral LC methods, potentially biasing quantitation.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. PubMed. (2013). View Source
• [3] Handbook of LC‐MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. (2013). Wiley. View Source

Evidence for N-Acetyl-DL-alanine-d7

Hepta-Deuteration for Isotopic Separation

N-Acetyl-DL-alanine-d7 is a hepta-deuterated compound, exhibiting a mass shift of +7.02 Da relative to the unlabeled N-Acetyl-DL-alanine (MW 131.13 vs. 138.17) [1]. This 7 Da mass difference provides a greater separation from the naturally occurring M+1 and M+2 isotopic peaks of the unlabeled analyte compared to common alternatives like N-Acetyl-DL-alanine-d3 (+3 Da) or N-Acetyl-DL-alanine-d4 (+4 Da) [2]. A larger mass shift is critical for minimizing isotopic cross-talk between the internal standard and analyte channels, especially when analyzing the unlabeled compound at high concentrations [3].

Mass shift separation

Class-level

+7.02 Da shift vs. +3 Da / +4 Da for common analogs

Supports lower isotopic interference and improved LLOQ in unit-resolution MS

Isotopic cross-talk reduction context; applicable to triple quadrupole platforms

Evidence Dimension	Mass Shift for Isotopic Separation
Target Compound Data	Mass shift = +7.02 Da (MW 138.17)
Comparator Or Baseline	N-Acetyl-DL-alanine-d3 (MW 134.15, +3 Da); N-Acetyl-DL-alanine-d4 (MW 135.16, +4 Da)
Quantified Difference	Target compound provides 2.3x (7 vs 3) and 1.75x (7 vs 4) greater nominal mass separation.
Conditions	Low-resolution or unit-resolution mass spectrometry (e.g., triple quadrupole MS).

Why This Matters

Procuring a +7 Da internal standard reduces the risk of signal contribution from the analyte's natural isotopic envelope, improving the lower limit of quantitation (LLOQ) and assay accuracy.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 162343656, N-Acetyl-D3-DL-alanine-2,3,3,3-D4. Accessed April 23, 2026. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function. PubMed. (2013). View Source

Racemic Mixture for Method Versatility

N-Acetyl-DL-alanine-d7 is supplied as a racemic mixture of D- and L- enantiomers. This distinguishes it from single-enantiomer standards like N-Acetyl-L-alanine-d4 or N-Acetyl-D-alanine-d3 . For assays targeting the native N-acetylated alanine metabolite in biological samples—which can exist as either D- or L-forms or a mixture thereof—a racemic internal standard ensures consistent analytical behavior regardless of the enantiomer being quantified, provided chromatographic separation is not achieved [1]. Enantiopure standards may co-elute with only one enantiomer, potentially leading to inaccurate quantitation of the other enantiomer if matrix effects differ.

Enantiomeric composition

Class-level

Racemic (DL) vs. enantiopure (L- or D-) single isomer standards

Supports total N-acetyl-alanine quantitation in achiral reversed-phase methods

Matrix-effect correction may differ per enantiomer; enantiopure standards risk quantitation bias

Evidence Dimension	Enantiomeric Composition
Target Compound Data	Racemic (DL) mixture
Comparator Or Baseline	N-Acetyl-L-alanine-d4 (L-enantiomer); N-Acetyl-D-alanine-d3 (D-enantiomer)
Quantified Difference	Target compound is a 50:50 mixture of D and L enantiomers; comparators are >95% of a single enantiomer.
Conditions	Achiral reversed-phase liquid chromatography (RP-LC) conditions.

Why This Matters

Selecting a racemic standard avoids the procurement of two separate, costly, enantiopure standards when developing a single, robust method for total N-acetyl-alanine quantitation in complex matrices.

• [1] Enantioseparation of amino acid derivatives by capillary zone electrophoresis using vancomycin as chiral selector. (2002). View Source

Isotopic Purity for Regulatory Compliance

As a commercially available research compound, N-Acetyl-DL-alanine-d7 is typically provided with a Certificate of Analysis (CoA) specifying a purity of ≥95% and an isotopic enrichment level . This level of documented purity and enrichment is a prerequisite for its use as a reference standard in GLP and GMP environments. In contrast, custom-synthesized deuterated compounds may lack the comprehensive analytical characterization (e.g., HPLC purity, NMR confirmation, MS isotopic purity) and batch-to-batch consistency provided by a reputable vendor, which can introduce uncontrolled variability during long-term studies [1].

Documented purity & CoA

Specification review

Vendor-specified purity ≥95% with isotopic enrichment documentation

Supports bioanalytical method validation documentation

Batch-to-batch consistency reduces in-house characterization burden

Evidence Dimension	Analytical Documentation and Purity
Target Compound Data	Vendor-specified purity ≥95%; Certificate of Analysis available
Comparator Or Baseline	Custom-synthesized or non-standardized deuterated internal standard
Quantified Difference	Target compound offers documented, verifiable purity metrics; comparators may have unknown or non-verified purity.
Conditions	Procurement and quality assurance workflows.

Why This Matters

The availability of a CoA reduces the burden of in-house characterization and provides a traceable chain of custody, simplifying method validation and regulatory audits.

• [1] Handbook of LC‐MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. (2013). Wiley. View Source

Applications of N-Acetyl-DL-alanine-d7

LC-MS/MS Quantitation in Biological Matrices

This compound is optimally deployed as an internal standard in LC-MS/MS methods for quantifying unlabeled N-Acetyl-DL-alanine in plasma, urine, or cell lysates. The +7 Da mass shift allows the mass spectrometer to easily distinguish the internal standard signal from the analyte, compensating for variations in sample extraction, ionization efficiency, and instrument drift .

Metabolism and Pharmacokinetic Tracer Studies

The stable, heavy isotope labeling makes N-Acetyl-DL-alanine-d7 a suitable tracer for in vitro or in vivo metabolic flux studies. Its use allows researchers to track the absorption, distribution, metabolism, and excretion (ADME) of N-acetylated alanine without the safety concerns and regulatory burdens associated with radioactive tracers .

Regulated Bioanalytical Method Validation

The documented purity and isotopic enrichment, as stated on a vendor Certificate of Analysis, qualify this compound as a reference standard for developing and validating bioanalytical methods in accordance with FDA and EMA guidelines. Its use provides a defensible, traceable standard for ensuring the accuracy and precision of quantitative assays required for drug development [1].

Enzymatic Assays for N-Acetylated Amino Acids

N-Acetyl-DL-alanine-d7 can serve as a substrate or internal standard in enzyme assays studying enzymes like N-acetyltransferases or aminoacylases. By using a racemic mixture, the assay can simultaneously monitor the consumption or production of both D- and L-enantiomers, providing a more complete picture of enzyme kinetics and specificity .

Application

Selection Property

Validation Focus

LC-MS/MS quantitation in biological matrices

Hepta-deuterated mass shift for isotopic separation

Matrix effect correction and LLOQ verification in research matrices

Metabolic flux and ADME tracer studies

Non-radioactive stable isotope labeling

ADME pathway tracking and mass balance interpretation

Bioanalytical method validation documentation

Documented purity and isotopic enrichment (CoA)

Traceable standard for accuracy and precision endpoint review

Enzyme kinetics and specificity studies

Racemic DL mixture for dual enantiomer monitoring

Enantiomer-specific substrate turnover and inhibition review

• [1] Handbook of LC‐MS Bioanalysis: Best Practices, Experimental Protocols, and Regulations. (2013). Wiley. View Source